molecular formula C11H12N4O B5884131 2,5-dimethyl-N-4H-1,2,4-triazol-3-ylbenzamide

2,5-dimethyl-N-4H-1,2,4-triazol-3-ylbenzamide

Cat. No. B5884131
M. Wt: 216.24 g/mol
InChI Key: MOHNYTLUONKOCF-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step reactions, starting from basic aromatic or heterocyclic substrates. For instance, the synthesis of 2-amino-5-chloro-N,3-dimethylbenzamide from 7-methylisatin showcases a series of chlorination, oxidation, and ammonolysis steps, achieving a 62% overall yield with a purity of 99.6% (Zhang Zho, 2014).

Molecular Structure Analysis

Structural analysis of similar compounds is often carried out using techniques like X-ray crystallography, revealing intricate details about molecular geometry, bonding patterns, and intermolecular interactions. For example, the crystal structure of a triazole derivative was elucidated, demonstrating significant insights into the spatial arrangement and potential reactivity of the molecule (Xu et al., 2006).

Chemical Reactions and Properties

Compounds in this category typically participate in various chemical reactions, highlighting their reactivity and functional utility. Their chemical properties, such as reactivity with specific reagents or under certain conditions, can be pivotal for their application in synthesis or material science.

Physical Properties Analysis

Physical properties, including melting points, solubility, and stability, are crucial for understanding the practical applications of a compound. The physical properties are often determined experimentally and provide valuable information for handling and storage. For instance, the preparation of 3,5-Dimethylbenzamide discussed its melting point range and yield, offering insights into its physical stability and purity (Zheng Su, 2003).

Chemical Properties Analysis

The chemical behavior of these compounds under various conditions can be studied through reactions indicating their potential utility in organic synthesis or as intermediates in the development of pharmaceuticals or other bioactive molecules. For example, the chemical oxidation of N-(5'-methylisoxazol-3-yl)-2,6-dimethylbenzamide highlights the reactivity of specific functional groups within the molecule and the potential for generating diverse derivatives (S. Adolphe-Pierre et al., 1998).

properties

IUPAC Name

2,5-dimethyl-N-(1H-1,2,4-triazol-5-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H12N4O/c1-7-3-4-8(2)9(5-7)10(16)14-11-12-6-13-15-11/h3-6H,1-2H3,(H2,12,13,14,15,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MOHNYTLUONKOCF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C)C(=O)NC2=NC=NN2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H12N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

216.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,5-dimethyl-N-(4H-1,2,4-triazol-3-yl)benzamide

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